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Compound of Interest

Compound Name: FTI-2148

L  Get Quote

Cat. No.: B1674167

Essential Safety and Handling Guide for FTI-
2148

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling FTI-2148. It includes detailed personal
protective equipment (PPE) requirements, step-by-step handling and disposal procedures, and
emergency protocols to ensure a safe laboratory environment.

Chemical and Hazard Information

FTI-2148 is an imidazolo-containing peptidomimetic that acts as a dual inhibitor of farnesyl
transferase (FT-1) and geranylgeranyl transferase-1 (GGT-1).[1][2][3][4] It is classified as
harmful if swallowed and very toxic to aquatic life with long-lasting effects.[5]

Chemical Properties:

Property Value

Synonyms FTI-2148 free base
Formula C24H28N403S
Molecular Weight 452.573 g/mol [5]
CAS Number 251577-09-0[5]
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Hazard Identification:

Hazard

Classification

Precautionary Statement

Acute Oral Toxicity

Category 4[5]

H302: Harmful if swallowed.[5]

Acute Aquatic Toxicity

Category 1[5]

H400: Very toxic to aquatic life.

Chronic Aquatic Toxicity

Category 1[5]

H410: Very toxic to aquatic life

with long lasting effects.[5]

Personal Protective Equipment (PPE)

To minimize exposure risk, the following personal protective equipment is mandatory when

handling FTI-2148.

Recommended PPE:

Equipment

Specification

Eye Protection

Safety goggles with side-shields.[5]

Hand Protection

Protective gloves (e.g., nitrile).

Skin and Body Protection

Impervious clothing, such as a lab coat.[5]

Respiratory Protection

A suitable respirator should be used when
handling the powder form to avoid dust and

aerosol formation.[5]

Experimental Protocol: Safe Handling and Solution

Preparation

This protocol outlines the procedure for safely preparing a stock solution of FTI-2148.

Materials:

» FTI-2148 powder
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o Appropriate solvent (e.g., DMSO)

» Personal Protective Equipment (see table above)
e Chemical fume hood

e Analytical balance

o Vortex mixer

 Sterile conical tubes or vials

Procedure:

o Preparation: Don all required PPE before entering the designated handling area. Ensure the
chemical fume hood is certified and functioning correctly.

» Weighing: Tare a sterile, pre-labeled conical tube or vial on an analytical balance within the
fume hood. Carefully weigh the desired amount of FTI-2148 powder directly into the
container. Avoid generating dust.

e Solubilization: In the fume hood, add the appropriate volume of solvent to the container with
the FTI-2148 powder.

e Mixing: Cap the container securely and vortex until the solid is completely dissolved.

o Storage: Store the resulting solution at -80°C in a tightly sealed container.[4][5] Powder
should be stored at -20°C.[4][5]

o Decontamination: Wipe down the work area within the fume hood and any equipment used
with an appropriate cleaning agent.

o Waste Disposal: Dispose of all contaminated materials, including empty containers, pipette
tips, and gloves, in a designated hazardous waste container.

Operational and Disposal Plans

Handling and Storage:
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Avoid inhalation, and contact with eyes and skin.[5]

Prevent the formation of dust and aerosols.[5]

Use only in areas with appropriate exhaust ventilation.[5]

Keep the container tightly sealed in a cool, well-ventilated area.[5]

Protect from direct sunlight and sources of ignition.[5]

Spill Management: In the event of a spill, follow the workflow below. Ensure the area is well-
ventilated and restrict access to non-essential personnel.

Click to download full resolution via product page

Workflow for responding to an FTI-2148 spill.

Disposal: Dispose of FTI-2148 and its container at an approved waste disposal plant.[5] Do not
release into the environment.[5] All disposal activities must comply with local, state, and federal
regulations. Contaminated materials should be collected in sealed containers and handled by a
licensed hazardous waste disposal service.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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